Cas no 862711-13-5 (1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid
• CAS No: 862711-13-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6041225
• PubChem ID: 11161531
• Update Time: 2025-05-25

1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Allyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
• 1,2-Piperidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid
• 862711-13-5
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-2-prop-2-enylpiperidine-2-carboxylic acid
• EN300-196180
• 1-[(tert-butoxy)carbonyl]-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-5-8-14(11(16)17)9-6-7-10-15(14)12(18)19-13(2,3)4/h5H,1,6-10H2,2-4H3,(H,16,17)
• InChI Key： ZQVNTVMOUXIFCN-UHFFFAOYSA-N
• SMILES： C(C1(CCCCN1C(=O)OC(C)(C)C)C(=O)O)C=C

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 380.3±35.0 °C(Predicted)
• pka: 3.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid

1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 862711-13-5, commonly referred to as 1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and a propenyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The Boc group, a well-known protecting group in peptide synthesis, adds stability to the molecule during synthesis while also contributing to its pharmacokinetic properties. The propenyl group, on the other hand, introduces unsaturation, which can enhance the molecule's reactivity and bioavailability.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with improved potency and selectivity. For instance, studies have demonstrated that the tert-butoxycarbonyl moiety can be readily removed under specific conditions, enabling the formation of reactive intermediates that can be further functionalized.

In terms of synthesis, this compound can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are highly valuable in chiral drug discovery.

The pharmacological profile of 1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid has been investigated in several preclinical models. Early studies suggest that it exhibits moderate activity against certain enzymes and receptors, making it a promising lead compound for further optimization. Moreover, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathways.

From an environmental standpoint, the compound's biodegradability and ecological impact are areas of growing interest. Preliminary data indicate that it undergoes slow degradation under aerobic conditions, raising questions about its long-term effects on ecosystems. Further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 1-(tert-butoxy)carbonyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and pharmacological research, positions it as a key player in the development of novel therapeutic agents and advanced materials.